Cas no 1816285-53-6 (2-Bromo-5-(perfluoroethyl)pyridine)

• Product Name: 2-Bromo-5-(perfluoroethyl)pyridine
• CAS No: 1816285-53-6
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 6398780
• PubChem ID: 165983783
• Update Time: 2025-05-22

2-Bromo-5-(perfluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(perfluoroethyl)pyridine
• 1816285-53-6
• 2-bromo-5-(pentafluoroethyl)pyridine
• EN300-6481582

• Inchi： 1S/C7H3BrF5N/c8-5-2-1-4(3-14-5)6(9,10)7(11,12)13/h1-3H
• InChI Key： FJRJKSWTRIHPHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 274.93690g/mol
• Monoisotopic Mass: 274.93690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-5-(perfluoroethyl)pyridine

Comprehensive Guide to 2-Bromo-5-(perfluoroethyl)pyridine (CAS No. 1816285-53-6)

2-Bromo-5-(perfluoroethyl)pyridine (CAS No. 1816285-53-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique perfluoroethyl group and bromine substitution, offers exceptional chemical stability and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, liquid crystal formulations, and specialty coatings due to its ability to enhance thermal and chemical resistance.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Bromo-5-(perfluoroethyl)pyridine as a key intermediate. Its molecular structure, featuring a pyridine ring with a perfluoroethyl substituent, enables selective functionalization, which is critical for designing high-performance materials. Recent studies highlight its role in developing next-generation electronic materials, where its fluorine-rich properties contribute to low surface energy and high dielectric strength. These characteristics align with current trends in miniaturized electronics and energy-efficient technologies.

One of the most searched questions in the scientific community revolves around the synthetic routes for 2-Bromo-5-(perfluoroethyl)pyridine. The compound is typically synthesized through palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, leveraging its bromo group for further derivatization. Its compatibility with green chemistry principles is another hot topic, as industries seek sustainable alternatives to traditional halogenated compounds. Researchers are also investigating its potential in bioconjugation and catalysis, where its stability under harsh conditions offers distinct advantages.

In the pharmaceutical sector, 2-Bromo-5-(perfluoroethyl)pyridine is gaining traction as a precursor for proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Its ability to act as a linker or functional handle in drug design addresses the need for precision medicine. Additionally, its lipophilicity and metabolic stability make it a candidate for improving drug bioavailability—a recurring theme in recent literature and patent filings. These applications resonate with the broader shift toward personalized healthcare and advanced therapeutic modalities.

From an industrial perspective, the compound’s role in high-performance polymers and specialty coatings cannot be overstated. Its perfluoroethyl moiety imparts resistance to solvents, UV radiation, and extreme temperatures, meeting the stringent requirements of aerospace and automotive industries. Environmental concerns around per- and polyfluoroalkyl substances (PFAS) have spurred interest in safer fluorinated alternatives, and 2-Bromo-5-(perfluoroethyl)pyridine is being evaluated for its lower environmental persistence while retaining desirable properties.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 2-Bromo-5-(perfluoroethyl)pyridine and ensuring its purity for sensitive applications. Quality control remains a priority, especially given its use in high-value industries. Storage recommendations typically emphasize inert atmospheres and moisture-free conditions to preserve its reactivity, a detail frequently queried by laboratory personnel and procurement specialists.

In summary, 2-Bromo-5-(perfluoroethyl)pyridine (CAS No. 1816285-53-6) represents a versatile and innovative chemical with multifaceted applications. Its alignment with trends in sustainable chemistry, advanced materials, and life sciences ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.